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Compound Name: Plumbanone--cerium (1/1)

Cat. No.: B15461428 Get Quote

Abstract: This technical guide provides a comprehensive overview of the anticipated magnetic

properties of cerium lead oxide, a compound referred to herein by the non-standard

nomenclature "Plumbanone--cerium (1/1)". Direct experimental data for a 1:1 stoichiometric

compound of cerium, lead, and oxygen is not extensively available in peer-reviewed literature.

Therefore, this document synthesizes information from related material systems, focusing on

the magnetic behavior of cerium-containing oxides and general principles of magnetism in

mixed-metal oxides. It is intended for researchers, scientists, and professionals in drug

development and material science who are interested in the potential magnetic characteristics

of this and similar compounds. The guide details generalized experimental protocols for the

synthesis and magnetic characterization of such materials and includes visualizations of

experimental workflows to aid in research design.

Introduction and Nomenclature
The term "Plumbanone--cerium (1/1)" is not a standard chemical name. Based on chemical

database conventions, "plumbanone" likely refers to a lead(II) oxide (PbO) moiety.

Consequently, "Plumbanone--cerium (1/1)" is interpreted as cerium lead oxide, potentially

with a formula unit of CePbO. While a compound with the CAS number 61216-30-6 is identified

as "cerium,oxolead," detailed studies on its magnetic properties are not prominent in the

accessible literature.

Cerium, a lanthanide element, is known for its versatile electronic and magnetic properties,

arising from its 4f electrons. It can exist in both a magnetic (Ce³⁺) and a non-magnetic (Ce⁴⁺)
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state. Lead compounds, particularly lead(II) oxide, are typically diamagnetic. The combination

of these elements in a mixed oxide matrix could result in emergent magnetic phenomena,

driven by the electronic state of cerium and the structural arrangement of the ions.

Pure cerium(IV) oxide (CeO₂, ceria) is diamagnetic. However, the introduction of dopants or the

presence of oxygen vacancies can create Ce³⁺ ions, leading to paramagnetism or even weak

ferromagnetism at room temperature.[1][2] The magnetic behavior in such materials is often

linked to the exchange interactions between unpaired spins resulting from these defects or

dopants.[2]

Anticipated Magnetic Properties and Data from
Related Systems
While specific quantitative data for CePbO is unavailable, we can infer potential magnetic

characteristics by examining doped cerium oxide systems. The magnetic properties of such

materials are highly dependent on the concentration of magnetic ions (Ce³⁺) and the presence

of structural defects like oxygen vacancies.

Below is a summary of magnetic data reported for cerium oxide nanoparticles, where

magnetism is induced by defects. This data is presented to give a qualitative and quantitative

sense of the type of magnetic behavior that might be observed in a cerium-containing mixed

oxide.

Sample
Description

Magnetic
Behavior

Saturation
Magnetizati
on (M_s)

Remanent
Magnetizati
on (M_r)

Coercivity
(H_c)

Reference

Cerium Oxide

Nanoparticles

(CeO-1)

Weak

Ferromagneti

sm

8.0 x 10⁻⁵

emu/g

2.8 x 10⁻⁵

emu/g
116.9 Oe [2]

Cerium Oxide

Nanoparticles

(CeO-2)

Mixed

Ferromagneti

c and

Paramagnetic

Not saturated

at 2000 Oe
-

14.9 Oe (at

300 K)
[2]
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Note: The magnetic properties listed above are for cerium oxide nanoparticles and are

presented as a proxy for the potential magnetic behavior of a cerium lead oxide compound.

The actual properties of CePbO may differ significantly.

Experimental Protocols
To investigate the magnetic properties of cerium lead oxide, a systematic experimental

approach is required. This involves the synthesis of the material followed by detailed

characterization of its structural and magnetic properties.

Synthesis of Cerium Lead Oxide
A common and effective method for synthesizing mixed-metal oxides is co-precipitation.[3] This

technique allows for the intimate mixing of precursor materials at the atomic level, which can

lead to the formation of a homogeneous mixed oxide upon calcination.

Objective: To synthesize cerium lead oxide powder.

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Lead(II) nitrate (Pb(NO₃)₂)

A precipitating agent (e.g., sodium hydroxide, ammonium carbonate)

Deionized water

Ethanol

Procedure:

Precursor Solution Preparation: Prepare aqueous solutions of cerium(III) nitrate and lead(II)

nitrate in a 1:1 molar ratio. The concentration will depend on the desired batch size.

Co-precipitation: Slowly add the mixed metal nitrate solution to a stirred solution of the

precipitating agent. This should result in the formation of a precipitate containing both cerium

and lead.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S0035-001X2016000500496
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15461428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aging: Allow the precipitate to age in the mother liquor for a period (e.g., 2-4 hours) to ensure

complete precipitation and homogenization.

Washing: Filter the precipitate and wash it several times with deionized water to remove any

unreacted precursors and by-products. Follow with a final wash with ethanol to aid in drying.

Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 80-100 °C) for

several hours to remove the solvent.

Calcination: Calcine the dried powder in a furnace at a high temperature (e.g., 500-800 °C)

to decompose the precursor salts and form the desired cerium lead oxide. The exact

temperature and duration should be determined through thermal analysis (TGA/DSC) of the

dried precipitate.

Magnetic Property Characterization
The primary technique for characterizing the magnetic properties of a material is

magnetometry. A Superconducting Quantum Interference Device (SQUID) magnetometer is the

instrument of choice for sensitive magnetic measurements.

Objective: To measure the magnetic moment of the synthesized cerium lead oxide as a

function of applied magnetic field and temperature.

Equipment:

SQUID Magnetometer

Sample holder (e.g., gelatin capsule or a straw)

Procedure:

Sample Preparation: Accurately weigh a small amount of the synthesized cerium lead oxide

powder and place it in the sample holder.

Magnetic Hysteresis (M-H) Loop:

Set the temperature to a desired value (e.g., room temperature, 300 K).
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Apply a magnetic field and sweep it from a large positive value to a large negative value

and back again, measuring the magnetic moment at each field step.

The resulting M-H curve will reveal whether the material is diamagnetic, paramagnetic,

ferromagnetic, or antiferromagnetic. From this curve, key parameters such as saturation

magnetization, remanent magnetization, and coercivity can be determined.

Magnetic Susceptibility vs. Temperature (M-T):

Cool the sample to a low temperature (e.g., 2 K) in the absence of a magnetic field (Zero-

Field-Cooled, ZFC).

Apply a small magnetic field and measure the magnetic moment as the temperature is

slowly increased.

Cool the sample again in the presence of the same magnetic field (Field-Cooled, FC) and

measure the magnetic moment as the temperature is increased.

The ZFC-FC curves can indicate the presence of magnetic ordering transitions (e.g., Curie

temperature for ferromagnets, Néel temperature for antiferromagnets) and can also

suggest more complex magnetic behaviors like spin-glass transitions.

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis and

characterization of cerium lead oxide and a conceptual model of potential magnetic

interactions.
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Caption: Experimental workflow for the synthesis and characterization of cerium lead oxide.
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Caption: Conceptual diagram of potential magnetic interactions in a cerium lead oxide lattice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Magnetic Properties
of Cerium Lead Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15461428#magnetic-properties-of-plumbanone-
cerium-1-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15461428#magnetic-properties-of-plumbanone-cerium-1-1
https://www.benchchem.com/product/b15461428#magnetic-properties-of-plumbanone-cerium-1-1
https://www.benchchem.com/product/b15461428#magnetic-properties-of-plumbanone-cerium-1-1
https://www.benchchem.com/product/b15461428#magnetic-properties-of-plumbanone-cerium-1-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15461428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15461428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

